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Compound of Interest

Compound Name: Calcium permanganate

Cat. No.: B160216 Get Quote

Technical Guide: Calcium Permanganate
Audience: Researchers, scientists, and chemical industry professionals.

Core Focus: This document provides a detailed overview of the chemical and physical

properties, synthesis protocols, and safety information for calcium permanganate.

Chemical Identity and Properties
Calcium permanganate, with the chemical formula Ca(MnO₄)₂, is a strong oxidizing agent. It

consists of a calcium cation (Ca²⁺) and two permanganate anions (MnO₄⁻). It typically appears

as purple, deliquescent crystals.

Data Presentation

The key quantitative properties of calcium permanganate are summarized in the table below

for easy reference.
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Property Value Citations

CAS Number 10118-76-0 [1][2]

Molecular Weight 277.95 g/mol [1]

Molecular Formula Ca(MnO₄)₂ or CaMn₂O₈ [1]

Appearance Purple crystalline solid [1]

Density 2.4 g/cm³ [1]

Solubility in Water Freely soluble [1]

Decomposition Decomposes in alcohol [1]

Experimental Protocols: Synthesis of Calcium
Permanganate
Detailed methodologies for the synthesis of calcium permanganate are outlined below. These

protocols are based on established chemical reactions.

Protocol 1: Metathesis Reaction from Potassium Permanganate and Calcium Chloride

This method relies on a double displacement reaction between potassium permanganate

(KMnO₄) and calcium chloride (CaCl₂).

Reaction: 2KMnO₄ + CaCl₂ → Ca(MnO₄)₂ + 2KCl

Procedure:

Prepare aqueous solutions of potassium permanganate and calcium chloride.

Mix the two solutions. The less soluble potassium chloride (KCl) will precipitate out of the

solution, leaving calcium permanganate in the aqueous phase.

Separate the precipitated KCl by filtration.

The resulting solution contains calcium permanganate. Further concentration and

crystallization may be required to obtain solid calcium permanganate.
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Protocol 2: Reaction from Aluminum Permanganate and Calcium Oxide

This synthesis involves the reaction of aluminum permanganate (Al(MnO₄)₃) with calcium oxide

(CaO).

Reaction: Al(MnO₄)₃ + 3CaO + 3H₂O → 3Ca(MnO₄)₂ + 2Al(OH)₃

Procedure:

React an aqueous solution of aluminum permanganate with solid calcium oxide.

Aluminum hydroxide (Al(OH)₃), being insoluble, will precipitate out of the solution.

Filter the mixture to remove the precipitated aluminum hydroxide.

The filtrate is an aqueous solution of calcium permanganate.

Protocol 3: Oxidation of Manganese Dioxide

This method involves the oxidation of manganese dioxide (MnO₂) using calcium hypochlorite

(Ca(ClO)₂).

Procedure:

Create a solution of calcium hypochlorite.

Add manganese dioxide to the solution.

A small amount of calcium hydroxide (Ca(OH)₂) can be added to raise the pH, which

facilitates the reaction.

The hypochlorite acts as the oxidizing agent, converting the manganese from the +4

oxidation state in MnO₂ to the +7 state in the permanganate ion (MnO₄⁻).

Logical Workflow Visualization
The following diagram illustrates the synthesis of calcium permanganate via the metathesis

reaction described in Protocol 1.
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Caption: Synthesis of Calcium Permanganate via Metathesis.

Safety and Handling
Calcium permanganate is a strong oxidizing agent and requires careful handling.

Fire and Explosion Hazard: It is non-combustible but will accelerate the burning of

combustible materials. Mixtures with finely divided combustible materials may be explosive.

Reactivity: Contact with liquid combustible materials may lead to spontaneous ignition. It can

react violently with substances like sulfuric acid, acetic acid, and other organic materials,

potentially causing fires or explosions.

Personal Protective Equipment (PPE): Appropriate PPE, including gloves, goggles, and a lab

coat, should be worn when handling this chemical.
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Storage: Store in a cool, dry, well-ventilated area away from combustible materials and

sources of heat. Keep containers tightly closed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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